1-{4-[3-Fluoro-5-(4-methoxy-tetrahydro-pyran-4-yl)-phenoxymethyl]-phenyl}-2-methyl-1H-imidazole

• Molecular Formula: C23H25FN2O3
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 1-[4-[[3-fluoro-5-(4-methoxyoxan-4-yl)phenoxy]methyl]phenyl]-2-methylimidazole
• InChI: InChI=1S/C23H25FN2O3/c1-17-25-9-10-26(17)21-5-3-18(4-6-21)16-29-22-14-19(13-20(24)15-22)23(27-2)7-11-28-12-8-23/h3-6,9-10,13-15H,7-8,11-12,16H2,1-2H3
• InChI Key: HTGQJYKWNVPUQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC=C(C=C2)COC3=CC(=CC(=C3)C4(CCOCC4)OC)F
• Synonyms: 4-(5-fluoro-3-(4-(2-methyl-1H-imidazol-1-yl)benzyloxy)phenyl)-4-methoxy-3,4,5,6-tetrahydro-2H-pyran; CJ 12918; CJ-12918; CJ12918

Description

1-{4-[3-Fluoro-5-(4-methoxy-tetrahydro-pyran-4-yl)-phenoxymethyl]-phenyl}-2-methyl-1H-imidazole, also known as this compound, is a useful research compound. Its molecular formula is C23H25FN2O3 and its molecular weight is 396.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(5-fluoro-3-hydroxyphenyl)-4-methoxy-3,4,5,6-tetrahydro-2H-pyran (1.4 g, 6.8 mmol), 4-(2-methylimidazol-1-yl)benzyl chloride hydrochloride (1.65 g, 6.8mmol) and potassium carbonate (7.2 g, 68 mmol) in dry DMF (10 ml) was stirred at 120° C. for 2 hours. The mixture was poured into water (100 ml) and extracted with ethyl acetate - benzene (300 ml, 2:1 v/v). The organic phase was washed with water (100 ml), brine (100 ml), dried (MgSO4) and evaporated. Purification of the residual yellow solids by column chromatograghy on silica gel (100 g) eluting with CH2Cl2 /methanol=10:1 and recrystallization from ethyl acetate-hexane gave 4-[5-fluoro-3-[4-(2-methylimidazol-1-yl)benzyloxy]phenyl]-4-methoxy-3,4,5,6-tetrahydro-2H-pyran (1.0 g, 39%) as off-white solids.